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Compound of Interest

Compound Name: Gamma-Valerolactone

Cat. No.: B7803045

For researchers, scientists, and drug development professionals, the safe and efficient
handling of laboratory chemicals is paramount. This guide provides essential, immediate safety
and logistical information for the use of Gamma-Valerolactone (GVL), a versatile and
increasingly popular green solvent. Adherence to these protocols will help ensure a safe
laboratory environment and the integrity of your research.

Essential Safety Information at a Glance

Gamma-Valerolactone is a colorless liquid with a faint, sweet odor. While it is recognized for
its favorable environmental profile, it is crucial to handle it with appropriate care to mitigate
potential risks. The primary hazards include eye irritation and potential irritation of the skin and
respiratory tract.

Table 1: Physical and Chemical Properties of Gamma-Valerolactone
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Property Value

Molecular Formula CsHsO2[1]

Molecular Weight 100.12 g/mol [1][2]
Appearance Clear, colorless liquid[1][3]
Boiling Point 205-208 °C (401-406 °F)
Melting Point -31 °C (-24 °F)

Flash Point ~96 °C (~205 °F)

Density ~1.05-1.06 g/cm3 at 20°C
Solubility in Water Miscible

Vapor Pressure ~0.4 mmHg at 20°C

Personal Protective Equipment (PPE) Requirements

The following table summarizes the recommended personal protective equipment for handling
Gamma-Valerolactone.

Table 2: Recommended Personal Protective Equipment for Gamma-Valerolactone
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause eye
irritation.

Hand Protection

Butyl rubber or Viton® gloves
are recommended for
extended contact. For
incidental contact, nitrile
gloves may be used, but
should be replaced
immediately upon

contamination.

Based on data for the
structurally similar gamma-
Butyrolactone, Butyl rubber
and Viton® gloves show
excellent resistance with
breakthrough times exceeding

480 minutes.

Skin and Body Protection

A standard laboratory coat

worn fully buttoned.

Prevents skin contact from

accidental spills.

Respiratory Protection

For most laboratory operations
under a fume hood, respiratory
protection is not required. In
situations with inadequate
ventilation or when weighing
and diluting the neat chemical,
a NIOSH-approved half-face
respirator with organic
vapor/acid gas cartridges and
a dust/mist filter is
recommended. For higher-risk
scenarios, a full-face respirator
with multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges should be

used.

Protects against inhalation of
vapors, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a standardized protocol is crucial for the safe handling of Gamma-
Valerolactone.

Experimental Protocol: Handling Gamma-Valerolactone

e Preparation and Pre-Handling Checks:

[¢]

Ensure that a chemical fume hood is available and functioning correctly.

o

Verify the location and accessibility of the nearest safety shower and eyewash station.

[e]

Assemble all necessary equipment (glassware, stir bars, etc.) and ensure it is clean and
dry.

[e]

Don the appropriate Personal Protective Equipment as outlined in Table 2.

e Weighing and Transferring:

o Conduct all weighing and transferring of Gamma-Valerolactone inside a chemical fume
hood.

o To minimize static discharge, especially when handling larger quantities, ensure all
equipment is properly grounded.

o When transferring the liquid, pour slowly and carefully to avoid splashing. Use a funnel for
transfers into containers with narrow openings.

o Keep the container of Gamma-Valerolactone tightly closed when not in use.

e During the Experiment:

o Maintain a clean and organized workspace within the fume hood.

o Continuously monitor the experiment for any signs of unexpected reactions.

o Avoid heating Gamma-Valerolactone near open flames or other ignition sources.

o Post-Experiment and Cleanup:
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[e]

Upon completion of the experiment, allow all equipment to cool to room temperature

before cleaning.

[e]

Clean any contaminated glassware and equipment.

o

Wipe down the work surface within the fume hood.

Remove PPE in the correct order to avoid cross-contamination and wash hands

[¢]

thoroughly with soap and water.

Emergency Procedures: Spills and Exposure

In the event of a spill or exposure, immediate and appropriate action is critical.

e Spill Management:

o

For small spills, absorb the liquid with an inert material such as vermiculite, sand, or earth.

Place the absorbent material into a suitable, labeled container for hazardous waste

[¢]

disposal.

[¢]

Ventilate the area and clean the spill surface with soap and water.

[e]

For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office.

o Exposure Response:

o

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

o

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of
soap and water. If irritation persists, seek medical attention.

o

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.
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o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

Disposal Plan for Gamma-Valerolactone Waste

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.

Waste Segregation:

o Collect all waste containing Gamma-Valerolactone in a dedicated, clearly labeled
hazardous waste container.

o Do not mix Gamma-Valerolactone waste with other waste streams unless explicitly
permitted by your institution's EHS office.

Container Management:
o Use a compatible container (e.g., glass or polyethylene) with a secure, tight-fitting lid.

o Label the container with "Hazardous Waste," the full chemical name "Gamma-
Valerolactone,” and the approximate concentration and quantity.

Storage of Waste:

o Store the hazardous waste container in a designated, well-ventilated, and secondary
containment area while awaiting pickup.

Disposal of Empty Containers:

o Empty containers of Gamma-Valerolactone should be triple-rinsed with a suitable solvent
(e.g., water or ethanol).

o The rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, the container can be disposed of according to institutional guidelines,
which may include recycling or disposal as regular waste after defacing the label.
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e Arranging for Disposal:

o Contact your institution's EHS office to schedule a pickup for the hazardous waste. Follow
their specific procedures for waste manifest and collection.

Workflow for Safe Handling of Gamma-
Valerolactone
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Caption: Workflow for the safe handling and disposal of Gamma-Valerolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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